Cas no 34576-85-7 (3,6-Dichloro-1-benzothiophene-2-carbonyl chloride)

3,6-Dichloro-1-benzothiophene-2-carbonyl chloride is a high-purity chemical intermediate primarily used in organic synthesis and pharmaceutical applications. Its reactive carbonyl chloride group enables efficient derivatization, making it valuable for constructing complex heterocyclic compounds. The dichloro-substituted benzothiophene core enhances its utility in medicinal chemistry, particularly in the development of bioactive molecules. This compound exhibits excellent stability under controlled conditions, ensuring consistent performance in reactions such as amidation and esterification. Its well-defined structure and reactivity profile make it a preferred choice for researchers requiring precise functionalization in drug discovery and material science. Proper handling under inert conditions is recommended due to its moisture sensitivity.
3,6-Dichloro-1-benzothiophene-2-carbonyl chloride structure
34576-85-7 structure
Product Name:3,6-Dichloro-1-benzothiophene-2-carbonyl chloride
CAS No:34576-85-7
MF:C9H3Cl3OS
MW:265.543518304825
MDL:MFCD01108758
CID:89085
PubChem ID:2748328
Update Time:2025-05-21

3,6-Dichloro-1-benzothiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dichlorobenzo[b]thiophene-2-carbonyl chloride
    • 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride
    • 2-Chlorcarbonyl-3,6-dichlorbenzo<b>thiophen
    • 3,6-Dichlor-benzo-<b>-thiophen-2-carbonsaeurechlorid
    • 3,6-DICHLORO-BENZO[B]THIOPHENE-2-CARBONYL CHLORIDE
    • SCHEMBL2723054
    • 34576-85-7
    • MFCD01108758
    • J-019656
    • DTXSID20372716
    • JCTLRFNZVZCAHR-UHFFFAOYSA-N
    • AKOS000281428
    • 3,6-Dichlorobenzothiophene-2-carbonyl chloride
    • FT-0683337
    • 3,6-dichlorobenzo[b]thiophene-2-carbonylchloride
    • FS-6243
    • 3,6-dichlorobenzo[b]-thiophene-2-carboxylic acid chloride
    • EN300-21399
    • AT22462
    • STK299398
    • BBL014198
    • 3,6-Dichloro-benzo[b]thiophene-2-carbonylchloride
    • Benzo[b]thiophene-2-carbonyl chloride, 3,6-dichloro-
    • ALBB-011344
    • MDL: MFCD01108758
    • Inchi: 1S/C9H3Cl3OS/c10-4-1-2-5-6(3-4)14-8(7(5)11)9(12)13/h1-3H
    • InChI Key: JCTLRFNZVZCAHR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)Cl)SC2C=C(C=CC=21)Cl

Computed Properties

  • Exact Mass: 263.89700
  • Monoisotopic Mass: 263.897019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Color/Form: powder
  • Density: 1.625
  • Boiling Point: 375°Cat760mmHg
  • Flash Point: 180.6°C
  • Refractive Index: 1.691
  • PSA: 45.31000
  • LogP: 4.58710
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

3,6-Dichloro-1-benzothiophene-2-carbonyl chloride Security Information

  • Hazardous Material transportation number:UN3261
  • HazardClass:8
  • PackingGroup:III
  • Safety Term:8
  • Packing Group:III

3,6-Dichloro-1-benzothiophene-2-carbonyl chloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,6-Dichloro-1-benzothiophene-2-carbonyl chloride Pricemore >>

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3,6-Dichloro-1-benzothiophene-2-carbonyl chloride Production Method

Additional information on 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride

Comprehensive Overview of 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride (CAS No. 34576-85-7)

3,6-Dichloro-1-benzothiophene-2-carbonyl chloride (CAS No. 34576-85-7) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This organochlorine derivative belongs to the benzothiophene family, a class of heterocyclic compounds known for their diverse biological activities. The presence of two chlorine atoms at the 3 and 6 positions, along with a reactive carbonyl chloride group, makes this compound a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzothiophene derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride for its role in synthesizing novel small-molecule inhibitors and fluorescence probes. Its unique structural features enable the development of compounds with enhanced binding affinity and selectivity, addressing key challenges in targeted therapy and diagnostic imaging.

The compound’s CAS No. 34576-85-7 is frequently searched in academic and industrial databases, reflecting its importance in organic synthesis. Users often inquire about its synthetic routes, purification methods, and handling precautions. Given the growing emphasis on green chemistry, there is also significant interest in optimizing its production to minimize environmental impact. Recent studies highlight the potential of catalytic chlorination and microwave-assisted synthesis to improve yield and reduce waste.

Another trending topic linked to 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride is its application in covalent organic frameworks (COFs). These porous materials are gaining traction for gas storage, catalysis, and sensing. The compound’s reactive carbonyl chloride group serves as a key building block for constructing COFs with tailored functionalities. This aligns with the broader scientific community’s focus on sustainable materials and energy storage solutions.

From a commercial perspective, suppliers and distributors of 34576-85-7 often highlight its high purity (>98%) and stability under controlled conditions. Quality control is critical, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its composition. Additionally, regulatory compliance with REACH and GMP standards ensures its safe use in research and development.

In conclusion, 3,6-Dichloro-1-benzothiophene-2-carbonyl chloride (CAS No. 34576-85-7) is a versatile compound with expanding applications in pharmaceuticals, agrochemicals, and advanced materials. Its relevance to drug design, catalysis, and material science underscores its importance in modern chemistry. As research progresses, further innovations in its synthesis and utilization are expected to emerge, solidifying its role in scientific and industrial advancements.

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